Diastereomeric Identity: (5R,9S) vs. (5R,9R) Configuration
The target compound possesses the absolute (5R,9S) configuration, whereas its closest commercially available stereoisomer is the (5R,9R)-rel diastereomer (CAS 389578-64-7). The two diastereomers are distinct chemical entities with non-identical InChI strings and discrete CAS numbers, confirming they are not interchangeable . While no published quantitative data exist on differential reactivity or biological activity, the fundamental principle of diastereomeric differentiation establishes that the (5R,9S) isomer will exhibit unique reactivity and potential chiral induction properties relative to the (5R,9R) isomer in asymmetric synthesis applications .
| Evidence Dimension | Stereochemical identity (absolute configuration) |
|---|---|
| Target Compound Data | (5R,9S) – CAS 389578-63-6 |
| Comparator Or Baseline | (5R,9R)-rel diastereomer – CAS 389578-64-7 |
| Quantified Difference | Distinct CAS numbers; non-superimposable stereoisomers |
| Conditions | Structural identity verification by IUPAC naming convention and CAS registry |
Why This Matters
In chiral synthesis, the (5R,9S) configuration provides a unique stereochemical input that cannot be replicated by the (5R,9R) isomer, directly impacting the enantiomeric or diastereomeric outcome of subsequent transformations.
